Tachykinin Receptor 1

Tachykinin Receptor 1
TACR1
Gene: TACR1ReceptorUniProt: P25103

Target Description

Tachykinin Receptor 1 (TACR1), also known as NK1R, is a G protein-coupled receptor that binds Substance P. It mediates diverse physiological processes including pain transmission, inflammation, neurogenic inflammation, and emesis. TACR1 plays a crucial role in the central and peripheral nervous systems. Its modulation is a key therapeutic strategy for conditions such as chemotherapy-induced nausea and vomiting (CINV), irritable bowel syndrome (IBS), and various pain disorders, making it a significant drug target.

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Related Compounds15
Related Diseases13
Metadata
Created At2/2/2026
Updated At2/12/2026